Cas no 932458-25-8 (ethyl 4-{2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamido}benzoate)

Ethyl 4-{2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamido}benzoate is a synthetic quinazolinone derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a chloro-substituted quinazolinone core linked to a 2-fluorophenyl group, enhancing its structural diversity and binding affinity. The ethyl benzoate moiety further improves solubility and bioavailability, making it suitable for derivatization and biological evaluation. Its well-defined molecular architecture suggests utility as an intermediate in developing kinase inhibitors or other targeted therapeutics. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (acetamido) groups offers tunable reactivity for further functionalization. This compound is primarily of interest for research applications requiring precise structural modifications.
ethyl 4-{2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamido}benzoate structure
932458-25-8 structure
Product Name:ethyl 4-{2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamido}benzoate
CAS No:932458-25-8
MF:C25H19ClFN3O4
MW:479.887468576431
CID:5441621
Update Time:2025-06-12

ethyl 4-{2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

    • HTPAJSDOICWHQD-UHFFFAOYSA-N
    • ethyl 4-{2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamido}benzoate
    • Inchi: 1S/C25H19ClFN3O4/c1-2-34-24(32)15-7-10-17(11-8-15)28-22(31)14-30-21-12-9-16(26)13-19(21)23(29-25(30)33)18-5-3-4-6-20(18)27/h3-13H,2,14H2,1H3,(H,28,31)
    • InChI Key: HTPAJSDOICWHQD-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(NC(CN2C3=C(C=C(Cl)C=C3)C(C3=CC=CC=C3F)=NC2=O)=O)C=C1

ethyl 4-{2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamido}benzoate Pricemore >>

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Additional information on ethyl 4-{2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamido}benzoate

Comprehensive Overview of Ethyl 4-{2-[6-Chloro-4-(2-Fluorophenyl)-2-Oxo-1,2-Dihydroquinazolin-1-Yl]Acetamido}Benzoate (CAS No. 932458-25-8)

Ethyl 4-{2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamido}benzoate (CAS No. 932458-25-8) is a synthetic organic compound with a complex molecular structure, widely studied in pharmaceutical and biochemical research. This compound belongs to the quinazoline derivative family, known for its potential applications in medicinal chemistry. The presence of functional groups such as fluorophenyl and chloroquinazoline moieties enhances its reactivity and biological activity, making it a subject of interest for drug discovery and development.

In recent years, the demand for quinazoline-based compounds has surged due to their therapeutic potential in targeting various diseases. Researchers have explored the role of ethyl 4-{2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamido}benzoate in modulating enzyme activity and protein interactions, particularly in oncology and inflammation-related studies. Its unique structure allows for selective binding to specific biological targets, which is crucial for designing next-generation small-molecule inhibitors.

The synthesis of CAS No. 932458-25-8 involves multi-step organic reactions, including condensation, acylation, and esterification. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given its pharmacophore-rich framework, this compound is often utilized as a building block in combinatorial chemistry libraries for high-throughput screening.

From an industrial perspective, ethyl 4-{2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamido}benzoate is manufactured under stringent quality control protocols to meet the requirements of research institutions and pharmaceutical companies. Its stability under various pH conditions and solubility profiles make it suitable for in vitro and in vivo studies. Additionally, its compatibility with drug delivery systems such as liposomes and nanoparticles has been investigated to enhance bioavailability.

Emerging trends in precision medicine and personalized therapeutics have further highlighted the importance of structurally diverse compounds like CAS No. 932458-25-8. Scientists are actively exploring its potential in targeted cancer therapies and immune modulation, addressing unmet medical needs. The compound's ability to interact with kinase enzymes and G-protein-coupled receptors (GPCRs) positions it as a promising candidate for future clinical applications.

Environmental and regulatory considerations are also critical when handling ethyl 4-{2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamido}benzoate. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability. Researchers and manufacturers adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure safety and reproducibility in its use.

In summary, CAS No. 932458-25-8 represents a versatile and scientifically valuable compound with broad applications in drug development. Its intricate design and functional versatility align with contemporary research priorities, such as AI-driven drug discovery and sustainable chemistry. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in advancing biomedical innovation.

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